5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C23H25BrN2O4S
• Molecular Weight: 505.4 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-2,4-dimethoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H25BrN2O4S/c1-14(2)13-26-22(27)21(11-15-10-18(24)20(30-5)12-19(15)29-4)31-23(26)25-16-6-8-17(28-3)9-7-16/h6-12,14H,13H2,1-5H3/b21-11-,25-23?
• InChI Key: MBDPTVUSYGNOJB-VCCKERMRSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC(=C(C=C2OC)OC)Br)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CC(C)CN1C(=O)C(=CC2=CC(=C(C=C2OC)OC)Br)SC1=NC3=CC=C(C=C3)OC

Description

5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as BDMT, is a synthetic compound that has gained attention for its potential therapeutic applications. BDMT belongs to the class of thiazolidinones and has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, studies have shown that 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one also inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been found to have various biochemical and physiological effects. Studies have shown that 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one inhibits the activity of topoisomerase IIα, an enzyme involved in DNA replication and repair. 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Additionally, 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to reduce the levels of reactive oxygen species (ROS) in cells.

Advantages and Limitations for Lab Experiments

5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized and purified. 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications, which provides a strong foundation for further research. However, 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one also has some limitations. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. Further studies are needed to fully understand its mechanism of action and its effects on different cell types. In vivo studies are also needed to determine its potential therapeutic applications. Additionally, studies are needed to optimize the synthesis of 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one and to develop analogs with improved properties. Finally, studies are needed to determine the safety and toxicity of 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one.

Synthesis Methods

5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one can be synthesized through a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde with isobutylamine, followed by the reaction with 4-methoxyaniline and 2-bromo-1,3-thiazolidin-4-one. The final product is obtained after purification and characterization.

Scientific Research Applications

5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. Research has shown that 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one exhibits anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 5-(5-Bromo-2,4-dimethoxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have anti-microbial activity against various strains of bacteria and fungi.